N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-(4-methylphenyl)sulfanylacetate
• InChI: InChI=1S/C16H15N3O4S/c1-11-5-7-14(8-6-11)24-10-15(20)23-18-16(17)12-3-2-4-13(9-12)19(21)22/h2-9H,10H2,1H3,(H2,17,18)
• InChI Key: VNAQYIQTGPDVPX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: CC1=CC=C(C=C1)SCC(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is an organic molecule that has a molecular formula of C18H16N4O4S and a molecular weight of 400.41 g/mol.

Mechanism of Action

The mechanism of action of N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide is not fully understood. However, it is believed that this compound works by inhibiting the growth and replication of bacteria, fungi, and viruses. It is also believed to have anti-inflammatory properties that help reduce inflammation in the body.
Biochemical and Physiological Effects:
N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and replication of bacteria, fungi, and viruses. It has also been shown to have anti-inflammatory properties that help reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One advantage of using N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide in lab experiments is its potential antibacterial, antifungal, and antiviral properties. This compound can be used to study the effects of different concentrations of the compound on the growth and replication of bacteria, fungi, and viruses. One limitation of using this compound in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide. One direction is to study its potential use in cancer treatment. Another direction is to study its potential use as an anti-inflammatory agent. Further studies are also needed to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide involves several steps. The first step involves the reaction of 4-methylthiophenol with acetic anhydride to form 4-methylphenylthioacetate. The second step involves the nitration of 3-nitrobenzoic acid with a mixture of nitric acid and sulfuric acid to form 3-nitrobenzoyl chloride. The third step involves the reaction of 4-methylphenylthioacetate with 3-nitrobenzoyl chloride to form N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide.

Scientific Research Applications

N'-({[(4-methylphenyl)thio]acetyl}oxy)-3-nitrobenzenecarboximidamide has potential applications in various fields of scientific research. This compound has been studied for its antibacterial, antifungal, and antiviral properties. It has also been studied for its potential use in cancer treatment and as an anti-inflammatory agent.